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Compound of Interest

Compound Name: Cyclopentyl chloroformate

Cat. No.: B104702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cyclopentyl chloroformate is a key chemical intermediate in various synthetic pathways,

particularly in the pharmaceutical industry for the development of antiviral therapies such as

peptidomimetic Hepatitis C protease inhibitors.[1] Its utility as a reagent for introducing the

cyclopentyloxycarbonyl moiety in organic synthesis makes it a valuable compound in fine

chemical production as well.[1] However, its hazardous nature necessitates strict adherence to

safety protocols to ensure the well-being of laboratory personnel and the integrity of research.

This technical guide provides an in-depth overview of the essential precautions for handling

and storing Cyclopentyl chloroformate.

Hazard Identification and Classification
Cyclopentyl chloroformate is classified as a hazardous substance with multiple risk factors. It

is a flammable liquid and vapor, harmful if swallowed, in contact with skin, or inhaled.[2][3]

Furthermore, it causes severe skin burns and serious eye damage, and may cause an allergic

skin reaction.[2][3][4] Prolonged or repeated exposure may cause damage to organs.[3][4]

Table 1: GHS Hazard Statements
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Code Hazard Statement

H226 Flammable liquid and vapour.[3][4][5]

H302 Harmful if swallowed.[2][3]

H312 Harmful in contact with skin.[2]

H314 Causes severe skin burns and eye damage.[2]

H317 May cause an allergic skin reaction.[3][4][5]

H318 Causes serious eye damage.[2][3][4][5]

H331 Toxic if inhaled.[3][4][5]

H332 Harmful if inhaled.[2]

H373
May cause damage to organs through

prolonged or repeated exposure.[3][4]

Physical and Chemical Properties
Understanding the physical and chemical properties of Cyclopentyl chloroformate is crucial

for its safe handling.

Table 2: Physical and Chemical Data

Property Value

CAS Number 50715-28-1[2][3][4]

Molecular Formula C6H9ClO2[3][4]

Molecular Weight 148.59 g/mol [3][4]

Appearance Colorless liquid

Purity 95%[2]

Relative Density 1.2[2]

Refractive Index 1.46[2]
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Handling Precautions
Safe handling of Cyclopentyl chloroformate requires a controlled environment and strict

adherence to personal protective measures.

Engineering Controls
Ventilation: Always handle Cyclopentyl chloroformate in a well-ventilated area or a fume

hood to avoid inhalation of vapors.[2][4][6]

Eyewash and Safety Shower: Facilities must be equipped with an eyewash fountain and a

safety shower in the immediate vicinity of any potential exposure.[2][7]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[4] Standard EN

166 (EU) or NIOSH (US) approved equipment is recommended.[4]

Skin Protection:

Gloves: Wear chemical-impermeable gloves that satisfy EU Directive 89/686/EEC and the

standard EN 374.[4][6] Inspect gloves before use and use proper glove removal technique

to avoid skin contact.[4]

Protective Clothing: Flame retardant and antistatic protective clothing is recommended.[4]

Respiratory Protection: If vapors or aerosols are generated, use a NIOSH-approved or

equivalent respirator with an appropriate filter type (e.g., ABEK).[2][4]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling and before breaks.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][7]

Remove contaminated clothing immediately and wash before reuse.[2]
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Storage Conditions
Proper storage of Cyclopentyl chloroformate is critical to maintain its stability and prevent

hazardous situations.

Temperature: Store long-term at 2-8°C in a cool, dry place.[2]

Container: Keep the container tightly closed when not in use.[2] Vent the container

periodically.

Environment: Store in a well-ventilated area away from sources of ignition such as heat,

sparks, and open flames.[2][4] Take precautionary measures against static discharge.

Security: Store in a locked-up area accessible only to qualified or authorized personnel.[2]

Stability and Reactivity
Chemical Stability: Cyclopentyl chloroformate is stable under recommended storage

conditions.[4]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, alcohols,

amines, and bases.[2][4][7] It is also water-reactive.[8]

Hazardous Decomposition Products: In case of fire, thermal decomposition can produce

toxic and irritating gases, including carbon oxides and hydrogen chloride.[2][4]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is crucial.

Accidental Release
Evacuate: Evacuate personnel from the affected area and ensure adequate ventilation.[4][6]

Control Ignition Sources: Remove all sources of ignition.[2][6]

Containment: Prevent further leakage or spillage if it is safe to do so.[2] Do not let the

product enter drains.[2][4]
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Clean-up: Absorb the spill with inert material (e.g., sand, earth) and place it into a suitable,

closed container for disposal.[2][6]

First Aid
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, provide oxygen and seek immediate medical attention.[2]

Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[2]

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes. Remove

contact lenses if present and easy to do so. Continue rinsing and seek immediate medical

attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2]

In all cases of exposure, consult a physician and show them the Safety Data Sheet.[2][4]

Logical Workflow for Safe Handling and Storage
The following diagram illustrates the logical workflow for ensuring the safe handling and

storage of Cyclopentyl chloroformate.
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Caption: Workflow for Safe Handling and Storage of Cyclopentyl Chloroformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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